Cas no 2228168-59-8 (tert-butyl N-5-(2-amino-2-methylpropyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-2-methylpropyl)pyrimidin-2-ylcarbamate
• CAS No: 2228168-59-8
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 6276659
• PubChem ID: 165623964
• Update Time: 2025-06-08

tert-butyl N-5-(2-amino-2-methylpropyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-2-methylpropyl)pyrimidin-2-ylcarbamate
• 2228168-59-8
• EN300-1886997
• tert-butyl N-[5-(2-amino-2-methylpropyl)pyrimidin-2-yl]carbamate

• Inchi： 1S/C13H22N4O2/c1-12(2,3)19-11(18)17-10-15-7-9(8-16-10)6-13(4,5)14/h7-8H,6,14H2,1-5H3,(H,15,16,17,18)
• InChI Key： PGINHHHWQZRCOH-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)CC(C)(C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-5-(2-amino-2-methylpropyl)pyrimidin-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2228168-59-8 and Product Name: Tert-butyl N-5-(2-amino-2-methylpropyl)pyrimidin-2-ylcarbamate

Tert-butyl N-5-(2-amino-2-methylpropyl)pyrimidin-2-ylcarbamate, identified by its CAS number 2228168-59-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrimidine derivative class, a group of molecules known for their diverse biological activities and therapeutic potential. The structure of Tert-butyl N-5-(2-amino-2-methylpropyl)pyrimidin-2-ylcarbamate incorporates a tert-butyl group and an N-substituted pyrimidine core, which are critical for its interaction with biological targets and its overall pharmacological properties.

The tert-butyl group is a key feature of this compound, contributing to its stability and solubility characteristics. This group is often employed in medicinal chemistry to enhance metabolic stability and reduce the likelihood of unwanted side reactions. The N-substituted pyrimidine core is another critical component, as pyrimidine derivatives are widely recognized for their role in various biological processes, including DNA synthesis, enzyme inhibition, and cell signaling pathways. The presence of an amino group at the 5-position further enhances the compound's potential for biological activity, allowing for interactions with nucleophilic sites on target proteins.

Recent advancements in the field of drug discovery have highlighted the importance of pyrimidine derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications at specific positions within the pyrimidine ring can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. For instance, research has shown that substituents at the 2-position can influence binding affinity to enzymes and receptors, while substitutions at the 5-position can affect metabolic pathways and cellular uptake.

In particular, Tert-butyl N-5-(2-amino-2-methylpropyl)pyrimidin-2-ylcarbamate has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. The amino group at the 5-position is particularly noteworthy, as it provides a site for covalent bonding or non-covalent interactions with target molecules. This feature makes it a valuable scaffold for designing molecules with high selectivity and potency.

The chemical synthesis of Tert-butyl N-5-(2-amino-2-methylpropyl)pyrimidin-2-ylcarbamate involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of a pyrimidine intermediate, followed by functionalization at the 5-position with an amino group. The introduction of the tert-butyl group is often achieved through nucleophilic substitution or other coupling reactions, depending on the synthetic strategy employed.

One of the key challenges in working with this compound is its solubility profile. Pyrimidine derivatives can sometimes exhibit limited solubility in aqueous media, which can complicate formulation and administration in preclinical studies. However, researchers have developed various strategies to overcome this issue, such as using solubilizing agents or preparing micellar formulations that enhance bioavailability.

Recent clinical trials have begun to explore the therapeutic potential of compounds like Tert-butyl N-5-(2-amino-2-methylpropyl)pyrimidin-2-ylcarbamate in treating a variety of diseases. While results are still preliminary, early data suggests that this compound may have significant benefits in oncology and inflammatory disorders. The ability to modulate key enzymatic pathways makes it a promising candidate for further development.

The future direction of research on Tert-butyl N-5-(2-amino-2-methylpropyl)pyrimidin-2-ylcarbamate will likely focus on optimizing its pharmacological properties through structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, scientists can identify analogs with improved efficacy and reduced toxicity. Additionally, exploring new synthetic routes to enhance yield and scalability will be crucial for advancing this compound towards clinical applications.

In conclusion, Tert-butyl N-5-(2-amino-2-methylpropyl)pyrimidin-2-ylcarbamate (CAS No. 2228168-59-8) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound holds great potential for improving patient outcomes in various diseases.